Cas no 2560-30-7 (N-(4-FLUOROPHENYL)-3-(1-PYRROLIDINYL)BUTANAMIDE)

• Product Name: N-(4-FLUOROPHENYL)-3-(1-PYRROLIDINYL)BUTANAMIDE
• CAS No: 2560-30-7
• MF: C₁₄H₁₉FN₂O
• MW: 250.311866998672
• MDL: MFCD01687759
• CID: 5194820
• Update Time: 2026-03-05

N-(4-FLUOROPHENYL)-3-(1-PYRROLIDINYL)BUTANAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-3-(pyrrolidin-1-yl)butanamide
• N-(4-FLUOROPHENYL)-3-(1-PYRROLIDINYL)BUTANAMIDE
• 1-Pyrrolidinepropanamide, N-(4-fluorophenyl)-β-methyl-

• MDL： MFCD01687759
• Inchi： 1S/C14H19FN2O/c1-11(17-8-2-3-9-17)10-14(18)16-13-6-4-12(15)5-7-13/h4-7,11H,2-3,8-10H2,1H3,(H,16,18)
• InChI Key： LPNFMFMSFYVYKQ-UHFFFAOYSA-N
• SMILES： N1(CCCC1)C(C)CC(=O)NC1C=CC(F)=CC=1

Additional information on N-(4-FLUOROPHENYL)-3-(1-PYRROLIDINYL)BUTANAMIDE

Comprehensive Overview of N-(4-FLUOROPHENYL)-3-(1-PYRROLIDINYL)BUTANAMIDE (CAS No. 2560-30-7): Properties, Applications, and Research Insights

N-(4-FLUOROPHENYL)-3-(1-PYRROLIDINYL)BUTANAMIDE (CAS 2560-30-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This molecule combines a fluorophenyl group with a pyrrolidinyl moiety, creating a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to interact with various biological targets.

The compound's chemical stability and solubility profile make it suitable for diverse experimental conditions. Recent studies highlight its relevance in developing central nervous system (CNS) targeting agents, aligning with current trends in neuropharmacology and precision medicine. Its fluorinated aromatic component contributes to enhanced membrane permeability, a critical factor in drug design.

From a synthetic chemistry perspective, 2560-30-7 serves as a valuable building block for creating more complex molecular architectures. The presence of both amide and tertiary amine functionalities allows for multiple derivatization pathways, addressing the growing demand for structure-activity relationship (SAR) studies in modern drug development pipelines.

Analytical characterization of N-(4-FLUOROPHENYL)-3-(1-PYRROLIDINYL)BUTANAMIDE typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods confirm the compound's high purity (>98%), which is essential for reliable research outcomes. The fluorinated aromatic proton signals appear characteristically downfield in ¹H-NMR spectra, while ¹⁹F-NMR provides additional structural confirmation.

Current market trends show increasing interest in fluorinated pharmaceutical intermediates like 2560-30-7, driven by the pharmaceutical industry's focus on metabolic stability enhancement and target selectivity improvement. This aligns with frequent search queries about "fluorine in drug design" and "pyrrolidine derivatives in medicine" across scientific databases.

Environmental and safety assessments indicate that proper handling of this compound requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers emphasize using appropriate personal protective equipment (PPE) during manipulation, reflecting broader workplace safety trends in chemical research facilities.

The compound's crystallographic properties have become a subject of recent investigation, particularly regarding its potential polymorphic forms. Such studies contribute valuable data to the emerging field of pharmaceutical crystal engineering, addressing common industry challenges in formulation development and intellectual property protection.

Emerging applications explore N-(4-FLUOROPHENYL)-3-(1-PYRROLIDINYL)BUTANAMIDE's role in medicinal chemistry optimization, where its balanced lipophilicity (calculated logP ~2.1) and molecular weight (236.3 g/mol) position it favorably within drug-like chemical space parameters. These characteristics respond to frequent researcher inquiries about "optimizing compound properties" and "hit-to-lead criteria".

Future research directions may investigate the compound's potential in allosteric modulation applications or as a pharmacophore in novel therapeutic agents. The scientific community continues to explore its structure-property relationships, particularly how the fluorine substitution pattern influences biological activity - a hot topic in contemporary fluorine chemistry discussions.